
3-Chloro-6-iodopyrazine-2-carboxylic acid
SMILES string

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
3-Chloro-6-iodopyrazine-2-

carboxylicacid

Cat. No.: B15247001

Get Quote

An In-depth Technical Guide to 3-Chloro-6-iodopyrazine-2-carboxylic acid: A Keystone Building

Block in Modern Drug Discovery

Abstract
3-Chloro-6-iodopyrazine-2-carboxylic acid is a highly functionalized heterocyclic compound of

significant interest to the pharmaceutical and agrochemical industries. Its unique trifunctional

nature, featuring a carboxylic acid, a chlorine atom, and an iodine atom on a pyrazine core,

offers orthogonal chemical handles for sequential and site-selective modifications. This guide

provides a comprehensive technical overview of this valuable synthetic intermediate, detailing

its physicochemical properties, plausible synthetic strategies, and its versatile applications as a

molecular scaffold in the development of complex, biologically active molecules. We delve into

the mechanistic rationale behind its synthesis and utility in key transformations such as amide

couplings and palladium-catalyzed cross-coupling reactions, providing researchers with the

foundational knowledge to effectively leverage this compound in their discovery programs.
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Introduction: The Pyrazine Scaffold in Medicinal
Chemistry
The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms at

positions 1 and 4, is a privileged scaffold in medicinal chemistry.[1] Its presence in numerous

FDA-approved drugs and clinical candidates stems from its ability to act as a bioisostere for

other aromatic systems, its capacity for hydrogen bonding, and its role in modulating the

physicochemical properties of a molecule, such as solubility and metabolic stability.

Pyrazinamide, a first-line treatment for tuberculosis, stands as a testament to the therapeutic

potential of simple pyrazine derivatives.[2]

In the quest for novel therapeutics, medicinal chemists rely on versatile building blocks that

allow for the systematic exploration of chemical space through techniques like fragment-based

drug design and parallel synthesis. 3-Chloro-6-iodopyrazine-2-carboxylic acid has emerged as

a preeminent example of such a building block. The differential reactivity of its three functional

groups—the carboxylic acid for amide bond formation, the highly reactive iodine for cross-

coupling, and the less reactive chlorine for subsequent modifications—provides a powerful

platform for constructing diverse molecular architectures.

Physicochemical and Structural Properties
The foundational step in utilizing any chemical building block is a thorough understanding of its

intrinsic properties. The key identifiers and characteristics of 3-Chloro-6-iodopyrazine-2-

carboxylic acid are summarized below.

Structural Information
The Simplified Molecular-Input Line-Entry System (SMILES) string provides a machine-

readable representation of the molecule's structure.

SMILES String:O=C(O)c1nc(Cl)c(I)cn1

Below is a visualization of the molecular structure generated using the DOT language.

Caption: 2D Structure of 3-Chloro-6-iodopyrazine-2-carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.fishersci.com/us/en/browse/80013914/pyrazines
https://www.researchgate.net/publication/342608406_Synthesis_and_molecular_docking_study_of_6-chloropyrazine-2-carboxylic_acid_derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15247001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data
Property Value Source

Molecular Formula C₅H₂ClIN₂O₂ Calculated

Molecular Weight 284.44 g/mol Calculated

Canonical SMILES
C1=C(N=C(C(=N1)C(=O)O)Cl)

I
Inferred

Appearance
Expected to be an off-white to

yellow solid
N/A

Solubility

Soluble in polar organic

solvents like DMF, DMSO, and

alcohols

N/A

CAS Number Not readily available N/A

Synthesis and Mechanistic Considerations
A robust and scalable synthesis is paramount for the widespread adoption of a building block.

While a specific, published route for 3-Chloro-6-iodopyrazine-2-carboxylic acid is not

prominently available, a logical synthetic pathway can be proposed based on established

heterocyclic chemistry transformations. The following multi-step synthesis starts from the

commercially available 3-aminopyrazine-2-carboxylic acid.

Proposed Synthetic Workflow
The proposed synthesis involves three key transformations:

Esterification: Protection of the carboxylic acid to prevent unwanted side reactions in

subsequent steps.

Sandmeyer Reaction: Conversion of the amino group to a chloro group via a diazonium salt

intermediate.

Iodination: Introduction of the iodine atom onto the pyrazine ring.

Saponification: Deprotection of the ester to yield the final carboxylic acid.
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Caption: Proposed synthetic pathway for the target compound.
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Step-by-Step Experimental Protocol (Illustrative)
Step 1: Methyl 3-aminopyrazine-2-carboxylate (Esterification)

Rationale: The carboxylic acid is protected as a methyl ester to prevent it from interfering

with the Sandmeyer reaction. An acid catalyst like sulfuric acid protonates the carbonyl

oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by

methanol.

Procedure:

Suspend 3-aminopyrazine-2-carboxylic acid (1.0 eq) in methanol (10 vol).

Cool the mixture to 0 °C in an ice bath.

Slowly add concentrated sulfuric acid (0.1-0.2 eq) dropwise.

Allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours,

monitoring by TLC.

Cool the reaction, neutralize with a saturated solution of sodium bicarbonate, and extract

with ethyl acetate.

Wash the organic layer with brine, dry over sodium sulfate, and concentrate under

reduced pressure to yield the methyl ester.

Step 2: Methyl 3-chloropyrazine-2-carboxylate (Sandmeyer Reaction)

Rationale: The Sandmeyer reaction is a classic method for converting an aromatic amine

into a halide.[3] The amine is first diazotized with nitrous acid (generated in situ from sodium

nitrite and HCl) to form a diazonium salt. This salt is then decomposed by a copper(I)

chloride catalyst to yield the corresponding aryl chloride.

Procedure:

Dissolve the methyl ester from Step 1 (1.0 eq) in aqueous HCl (e.g., 6M).

Cool the solution to 0-5 °C.
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Add a solution of sodium nitrite (1.1 eq) in water dropwise, keeping the temperature below

5 °C.

Stir for 30 minutes to ensure complete formation of the diazonium salt.

In a separate flask, prepare a solution of copper(I) chloride (1.2 eq) in HCl.

Slowly add the cold diazonium salt solution to the CuCl solution. Vigorous nitrogen

evolution will be observed.

Stir at room temperature for 1-2 hours after the addition is complete.

Extract the product with dichloromethane, wash, dry, and purify by column

chromatography.

Step 3: Methyl 3-chloro-6-iodopyrazine-2-carboxylate (Iodination)

Rationale: The pyrazine ring is electron-deficient and not amenable to direct electrophilic

iodination. A common strategy is directed ortho-metalation. A strong base like lithium

diisopropylamide (LDA) can deprotonate the C-6 position, which is the most acidic proton

due to the inductive effects of the ring nitrogens and the chloro group. The resulting lithiated

species is a powerful nucleophile that can be quenched with an iodine source like molecular

iodine (I₂).

Procedure:

Dissolve the chloro-ester from Step 2 (1.0 eq) in anhydrous THF under an inert

atmosphere (e.g., nitrogen or argon).

Cool the solution to -78 °C (dry ice/acetone bath).

Slowly add a freshly prepared solution of LDA in THF (1.1 eq).

Stir at -78 °C for 1 hour to allow for complete deprotonation.

Add a solution of iodine (1.2 eq) in THF dropwise.
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Stir for another 1-2 hours at -78 °C, then allow the reaction to warm slowly to room

temperature.

Quench the reaction with a saturated solution of sodium thiosulfate to consume excess

iodine.

Extract with ethyl acetate, wash with brine, dry, and purify by chromatography. This should

yield the desired product, which is also a known intermediate.[4]

Step 4: 3-Chloro-6-iodopyrazine-2-carboxylic acid (Saponification)

Rationale: The final step is the hydrolysis of the methyl ester back to the carboxylic acid.

Saponification using a base like lithium hydroxide (LiOH) is a standard and high-yielding

procedure.[3]

Procedure:

Dissolve the iodinated ester from Step 3 (1.0 eq) in a mixture of THF and water.

Add lithium hydroxide (2.0-3.0 eq) and stir at room temperature until TLC indicates

complete consumption of the starting material.

Remove the THF under reduced pressure.

Acidify the remaining aqueous solution to pH 2-3 with dilute HCl.

The product will precipitate out of the solution. Filter the solid, wash with cold water, and

dry under vacuum to obtain the final product.

Applications in Drug Discovery
The synthetic utility of 3-Chloro-6-iodopyrazine-2-carboxylic acid lies in the orthogonal reactivity

of its functional groups. This allows for a programmed, step-wise elaboration of the core

scaffold.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://buyersguidechem.com/product/3-Chloro-6-iodo-pyrazine-2-carboxylic_acid_methyl_ester
https://patents.google.com/patent/CN113135862A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15247001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Chloro-6-iodopyrazine-2-carboxylic acid

-COOH

-I

-Cl

Amide Bond Formation
(R-NH₂, Coupling Agents)

Reacts first

Suzuki Coupling
(R-B(OH)₂, Pd Catalyst)

Highly reactive
(Low temp)

Nucleophilic Aromatic Substitution
(Nu⁻, Heat)

Less reactive
(Higher temp)

Pyrazine-2-carboxamide Derivative 6-Aryl/Alkyl Pyrazine Derivative 3-Substituted Pyrazine Derivative

Click to download full resolution via product page

Caption: Orthogonal reactivity of the key functional groups.

Amide Bond Formation (-COOH)
The carboxylic acid is readily converted to amides using standard peptide coupling reagents

like T3P, EDCI/HOBt, or HATU.[5] This reaction is typically high-yielding and tolerant of a vast

range of primary and secondary amines, enabling the introduction of diverse side chains (R¹).

This is often the first step in a synthetic sequence.

Reaction:Scaffold-COOH + R¹-NH₂ → Scaffold-C(=O)NH-R¹

Palladium-Catalyzed Cross-Coupling (-I)
The carbon-iodine bond is the most reactive site for palladium-catalyzed cross-coupling

reactions. It readily participates in:

Suzuki Coupling: with boronic acids/esters to form C-C bonds (introducing R²).

Sonogashira Coupling: with terminal alkynes to form C-C triple bonds.
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Buchwald-Hartwig Amination: with amines to form C-N bonds.

Heck Reaction: with alkenes to form C-C double bonds.

The high reactivity of the C-I bond allows these reactions to proceed under mild conditions,

often leaving the C-Cl bond untouched for subsequent functionalization.[6]

Reaction:Scaffold-I + R²-B(OH)₂ --[Pd catalyst]--> Scaffold-R²

Nucleophilic Aromatic Substitution or Cross-Coupling (-
Cl)
The carbon-chlorine bond is significantly less reactive than the C-I bond. It can undergo

nucleophilic aromatic substitution (SNAr) with strong nucleophiles at elevated temperatures.

Alternatively, after the C-I bond has been functionalized, the C-Cl bond can be activated for a

second cross-coupling reaction under more forcing conditions, allowing for the introduction of a

third point of diversity (R³).

Reaction:Scaffold-Cl + Nu⁻ --[Heat]--> Scaffold-Nu

Spectroscopic Characterization (Predicted)
For a research audience, understanding the expected analytical signature is crucial for reaction

monitoring and product verification.

¹H NMR: The spectrum would be simple, showing one singlet in the aromatic region (typically

δ 8.5-9.0 ppm) corresponding to the single proton at the C-5 position. A broad singlet at a

higher chemical shift (>10 ppm) would be present for the carboxylic acid proton, which would

be exchangeable with D₂O.

¹³C NMR: Five distinct signals for the pyrazine carbons would be expected. The carboxyl

carbon would be the most downfield (~160-170 ppm). The carbons bearing the

electronegative halogen atoms (C-3 and C-6) would also be significantly downfield, with the

carbon attached to iodine (C-6) showing a characteristically lower chemical shift compared to

what might be expected, due to the heavy atom effect.
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FT-IR: Key vibrational stretches would include a broad O-H band for the carboxylic acid

(2500-3300 cm⁻¹), a sharp and strong C=O stretch (~1700-1730 cm⁻¹), and various C=C

and C=N stretches in the 1400-1600 cm⁻¹ region characteristic of the aromatic ring.

Conclusion
3-Chloro-6-iodopyrazine-2-carboxylic acid is more than just a chemical; it is a strategic tool for

the modern medicinal chemist. Its well-differentiated functional groups provide a blueprint for

the efficient and controlled construction of complex molecular entities. By understanding its

synthesis, properties, and orthogonal reactivity, researchers can unlock its full potential to

accelerate the discovery of new and effective therapeutics. This guide serves as a foundational

resource, empowering scientists to confidently incorporate this versatile building block into their

synthetic programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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